(4-methylpiperidin-1-yl)(1-(6-thiomorpholinopyrimidin-4-yl)-1H-imidazol-4-yl)methanone

• IUPAC Name: (4-methylpiperidin-1-yl)-[1-(6-thiomorpholin-4-ylpyrimidin-4-yl)imidazol-4-yl]methanone
• InChI: InChI=1S/C18H24N6OS/c1-14-2-4-23(5-3-14)18(25)15-11-24(13-21-15)17-10-16(19-12-20-17)22-6-8-26-9-7-22/h10-14H,2-9H2,1H3
• InChI Key: HTGPRAOPVZVWTK-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)C2=CN(C=N2)C3=CC(=NC=N3)N4CCSCC4
• Molecular Formula: C18H24N6OS
• Molecular Weight: 372.5 g/mol

Description

(4-methylpiperidin-1-yl)(1-(6-thiomorpholinopyrimidin-4-yl)-1H-imidazol-4-yl)methanone is a useful research compound. Its molecular formula is C18H24N6OS and its molecular weight is 372.49. The purity is usually 95%.
BenchChem offers high-quality (4-methylpiperidin-1-yl)(1-(6-thiomorpholinopyrimidin-4-yl)-1H-imidazol-4-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-methylpiperidin-1-yl)(1-(6-thiomorpholinopyrimidin-4-yl)-1H-imidazol-4-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Imaging Applications

• A study presented the synthesis of a compound named HG-10-102-01, which is structurally related to the compound . This compound and its precursor were synthesized for potential use as a PET imaging agent for the LRRK2 enzyme in Parkinson's disease. The synthesis involved multiple steps and yielded a tracer prepared for imaging applications with high radiochemical purity and specific activity (Wang et al., 2017).

Synthesis of Thieno[2,3-b]-Thiophene Derivatives

• Another study focused on the synthesis of new thieno[2,3-b]-thiophene derivatives, illustrating the versatility of similar compounds in creating molecules with potential pharmaceutical applications. The synthesized compounds incorporated a thieno[2,3-b]thiophene moiety and were characterized for their structures and potential bioactivities (Mabkhot et al., 2010).

Exploring NMDA Receptor Antagonists

• A chemical study identified compounds derived from (4-benzylpiperidine-1-yl)-(6-hydroxy-1H-indole-2-yl)-methanone, which showed potent antagonist activity towards the NR2B subunit-selective NMDA receptor. These compounds were explored for their structure-activity relationships and potential therapeutic applications in conditions like hyperalgesia (Borza et al., 2007).

Novel Synthesis Methods

• Research on the synthesis of (2-aminopyridin-4-yl)methanol highlighted new methods for constructing molecules with the imidazo[1,2-a]pyridine structure, which is common in pharmacologically active compounds. This work contributes to the field by offering more efficient synthesis routes for such structures (Lifshits et al., 2015).